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Compound of Interest

Compound Name: 3-Chloroquinoline

Cat. No.: B1630576 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling procedures for 3-
Chloroquinoline (CAS No. 612-59-9), a heterocyclic aromatic compound utilized as a versatile

intermediate in organic synthesis and pharmaceutical research.[1] Adherence to stringent

safety protocols is imperative when working with this chemical to mitigate potential risks to

personnel and the environment.

Hazard Identification and Classification
3-Chloroquinoline is classified as a hazardous substance. The following table summarizes its

GHS classification.

Table 1: GHS Hazard Identification
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Hazard Class
Hazard
Category

Pictogram Signal Word
Hazard
Statement

Acute Toxicity,

Oral
Category 4 alt text Warning

H302: Harmful if

swallowed[2][3]

Skin

Corrosion/Irritatio

n

Category 2 alt text Warning

H315: Causes

skin irritation[2]

[3]

Serious Eye

Damage/Eye

Irritation

Category 2A alt text Warning

H319: Causes

serious eye

irritation[2][3]

Acute Toxicity,

Inhalation
Category 4 alt text Warning

H332: Harmful if

inhaled

Specific Target

Organ Toxicity —

Single Exposure

Category 3 alt text Warning

H335: May

cause respiratory

irritation[3]

Note: The GHS pictograms are illustrative and should be confirmed with the supplier's safety

data sheet.

Physical and Chemical Properties
A summary of the known physical and chemical properties of 3-Chloroquinoline is provided

below.

Table 2: Physical and Chemical Properties of 3-Chloroquinoline
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Property Value

Molecular Formula C₉H₆ClN[4][5]

Molecular Weight 163.61 g/mol

Appearance Colorless to light yellow liquid or solid[6]

Boiling Point 95 °C at 2 Torr[5][6]

pKa 2.56 ± 0.11 (Predicted)[4][6]

Storage Temperature Room Temperature, sealed in a dry place[4][6]

Density 1.270 ± 0.06 g/cm³ (Predicted)[5][6]

Toxicological Information
While specific LD50 (median lethal dose) values for 3-Chloroquinoline are not readily

available in the reviewed literature, its GHS classification as "Harmful if swallowed" and

"Harmful if inhaled" indicates significant toxicity.[2] It is also known to cause skin and serious

eye irritation.[2]

Permissible Exposure Limits (PELs): No specific OSHA PEL or NIOSH Recommended

Exposure Limit (REL) has been established for 3-Chloroquinoline. In the absence of specific

limits, it is crucial to minimize exposure and adhere to the principles of good industrial hygiene.

Experimental Protocols and Handling Procedures
The following protocols are based on general best practices for handling hazardous chemicals

and information from available Safety Data Sheets.

Personal Protective Equipment (PPE)
A risk assessment should be conducted for any procedure involving 3-Chloroquinoline to

determine the appropriate level of PPE.
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Personal Protective Equipment (PPE) Protocol

Assess Risks of Experiment

Select Appropriate PPE

Based on hazards

Inspect PPE Before Use

Properly Don PPE

Properly Doff and Dispose of PPE

After experiment completion

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for selecting and using Personal Protective Equipment.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification

Eye/Face Protection Chemical safety goggles or a face shield.[7]

Skin Protection
Chemically resistant gloves (e.g., nitrile). Lab

coat or other protective clothing.[7]

Respiratory Protection

Use in a well-ventilated area. If inhalation risk is

high, a NIOSH-approved respirator may be

necessary.[7]

Safe Handling and Storage
Handling: Handle in a well-ventilated area, preferably in a chemical fume hood.[8] Avoid

contact with skin, eyes, and clothing.[8] Avoid inhalation of vapor or mist.[2] Use non-

sparking tools and take measures to prevent the buildup of electrostatic charge.[8]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][8]

Keep away from incompatible materials such as strong oxidizing agents.

Accidental Release Measures

Spill Occurs Evacuate immediate area Assess Spill Small vs. Large Consult SDS

Small Spill Absorb with inert material Collect in sealed containerSmall

Large Spill Contact EHS Prevent entry into drains
Large Decontaminate Spill Area Dispose of waste properly

Click to download full resolution via product page

Caption: Logical steps for responding to a chemical spill.

Procedure:

Personal Precautions: Wear appropriate PPE.[2][7] Ensure adequate ventilation and remove

all sources of ignition.[2]

Environmental Precautions: Prevent the chemical from entering drains or waterways.[2]
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Containment and Cleanup: For small spills, absorb with an inert material (e.g., vermiculite,

sand) and collect in a suitable, closed container for disposal.[7] For large spills, evacuate the

area and contact emergency services.

First Aid Measures
Table 4: First Aid Procedures for 3-Chloroquinoline Exposure

Exposure Route First Aid Measure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2][7]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.[2][7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2][7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately.[2][7]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

Specific Hazards: No specific data is available, but combustion may produce toxic gases

such as carbon oxides, nitrogen oxides, and hydrogen chloride.
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Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2]

Stability and Reactivity
Reactivity: No specific reactivity data is available.

Chemical Stability: Stable under recommended storage conditions.[9]

Conditions to Avoid: No specific data available.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides,

nitrogen oxides, and hydrogen chloride gas.[9]

Disposal Considerations
Dispose of 3-Chloroquinoline and any contaminated materials in accordance with all

applicable federal, state, and local regulations. Do not allow the chemical to enter drains or

waterways.

This technical guide is intended to provide essential safety and handling information for 3-
Chloroquinoline. It is not a substitute for a thorough review of the Safety Data Sheet (SDS)

provided by the supplier and a comprehensive risk assessment for any specific experimental

procedure. Always prioritize safety and handle this chemical with the utmost care.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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